Cas no 41589-39-3 ( )

  structure
  structure
Product Name: 
CAS No:41589-39-3
MF:C11H18O4
MW:214.258224010468
CID:927124
PubChem ID:348768
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • diethyl 2-butan-2-ylidenepropanedioate
    • (1-Methyl-propyliden)-malonsaeure-diaethylester
    • (1-Methylpropyliden)malonsaeure-diethylester
    • 2-Methyl-buten-(1)-dicarbonsaeure-(1.1)-diaethylester
    • AC1L8A5I
    • AG-F-47866
    • CTK4I5002
    • Methyl-aethyl-methylenmalonsaeurediathylester
    • NSC408240
    • sec-butylidene-malonic acid diethyl ester
    • sec-Butyliden-malonsaeure-diaethylester
    • DTXSID70325030
    • 41589-39-3
    • DS-010791
    • NSC-408240
    • SCHEMBL15913666
    •  
    • Inchi: 1S/C11H18O4/c1-5-8(4)9(10(12)14-6-2)11(13)15-7-3/h5-7H2,1-4H3
    • InChI Key: JVJLPIVLUUSKPW-UHFFFAOYSA-N
    • SMILES: O(CC)C(/C(/C(=O)OCC)=C(\C)/CC)=O

Computed Properties

  • Exact Mass: 214.12054
  • Monoisotopic Mass: 214.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
  • LogP: 1.83910
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